Cas no 69362-55-6 (Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-)

Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans- structure
69362-55-6 structure
Product Name:Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-
CAS No:69362-55-6
MF:C12H20O2
MW:196.286004066467
CID:391882
PubChem ID:15122486
Update Time:2025-04-19

Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-
    • AKOS015906222
    • 69362-55-6
    • 2-(2,2-dimethylpropanoyl)-5-methylcyclohexan-1-one
    • Inchi: 1S/C12H20O2/c1-8-5-6-9(10(13)7-8)11(14)12(2,3)4/h8-9H,5-7H2,1-4H3
    • InChI Key: KPCQDPTYWVZONZ-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)CCC1C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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